![molecular formula C26H17ClFN3O2S B298934 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B298934.png)
5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as CBL0137, is a small molecule compound that has shown promise as a potential therapeutic agent in cancer treatment.
Mechanism of Action
The exact mechanism of action of 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood, but it is thought to target multiple pathways involved in cancer cell survival and proliferation. It has been shown to inhibit the activity of heat shock protein 70 (HSP70), a chaperone protein that is overexpressed in many cancers and plays a role in tumor progression. In addition, this compound has been shown to disrupt the function of nucleolin, a protein that is involved in DNA repair and transcription.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It has been shown to induce DNA damage and inhibit DNA repair, leading to apoptosis in cancer cells. In addition, this compound has been shown to inhibit the expression of genes involved in cell cycle progression and angiogenesis, leading to inhibition of tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is its potent anti-cancer activity in various preclinical models, making it a promising candidate for further development as a therapeutic agent. However, one limitation is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for research on 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the identification of biomarkers that can predict response to this compound treatment in cancer patients. In addition, there is potential for the development of combination therapies that include this compound, as it has been shown to sensitize cancer cells to chemotherapy and radiation therapy. Finally, further research is needed to fully understand the mechanism of action of this compound and identify additional targets for therapeutic intervention.
Synthesis Methods
The synthesis of 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves a multi-step process that begins with the reaction of 4-chlorobenzylamine with indole-3-carboxaldehyde to form an imine intermediate. This intermediate is then reacted with 2-fluorobenzaldehyde to form a Schiff base, which is subsequently reduced to the corresponding amine. The amine is then reacted with thioxodihydro-4,6(1H,5H)-pyrimidinedione to form the final product, this compound.
Scientific Research Applications
5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have potent anti-cancer activity in various preclinical models, including both solid tumors and hematological malignancies. It has been demonstrated to inhibit tumor growth in vivo and induce apoptosis in cancer cells. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.
properties
Molecular Formula |
C26H17ClFN3O2S |
---|---|
Molecular Weight |
489.9 g/mol |
IUPAC Name |
(5E)-5-[[1-[(4-chlorophenyl)methyl]indol-3-yl]methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C26H17ClFN3O2S/c27-18-11-9-16(10-12-18)14-30-15-17(19-5-1-3-7-22(19)30)13-20-24(32)29-26(34)31(25(20)33)23-8-4-2-6-21(23)28/h1-13,15H,14H2,(H,29,32,34)/b20-13+ |
InChI Key |
RYJMJDQKYYVUAV-DEDYPNTBSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)/C=C/4\C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F |
SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)C=C4C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)C=C4C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.